Cas no 1798430-67-7 ((2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide
• CAS No: 1798430-67-7
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5962687
• PubChem ID: 71807012
• Update Time: 2025-06-08

(2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide
• (E)-N-[(2,5-dimethylfuran-3-yl)methyl]-3-(furan-3-yl)prop-2-enamide
• 1798430-67-7
• F6436-3146
• (2E)-N-[(2,5-dimethylfuran-3-yl)methyl]-3-(furan-3-yl)prop-2-enamide
• AKOS024560116
• N-((2,5-Dimethylfuran-3-yl)methyl)-3-(furan-3-yl)acrylamide
• (E)-N-((2,5-dimethylfuran-3-yl)methyl)-3-(furan-3-yl)acrylamide

• Inchi： 1S/C14H15NO3/c1-10-7-13(11(2)18-10)8-15-14(16)4-3-12-5-6-17-9-12/h3-7,9H,8H2,1-2H3,(H,15,16)/b4-3+
• InChI Key： ZHSBIXRPQCVIAR-ONEGZZNKSA-N
• SMILES： C(NCC1C=C(C)OC=1C)(=O)/C=C/C1C=COC=1

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide

Introduction to (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide and Its Significance in Modern Chemical Research

(2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide, with the CAS number 1798430-67-7, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and unique functional groups, represents a promising candidate for further exploration in drug discovery and molecular interactions.

The compound's structure consists of a central prop-2-enamide backbone, which is flanked by two furan moieties. Specifically, the presence of 2,5-dimethylfuran-3-yl and furan-3-yl substituents introduces a rich array of potential interactions with biological targets. These features make it an intriguing subject for studying enzyme inhibition, receptor binding, and other pharmacological mechanisms.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The combination of dimethylfuran and furan rings in (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide suggests potential applications in the development of novel therapeutic agents. For instance, such molecules have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The presence of multiple reactive sites allows for modifications that can enhance its binding affinity to specific biological targets. Researchers have leveraged computational methods to predict how variations in the structure of (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide could improve its pharmacological profile. These studies have highlighted the importance of fine-tuning substituent groups to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

Furthermore, the compound's dual furan moiety configuration offers a unique opportunity for studying π-stacking interactions and other non-covalent bonds that are crucial in drug-receptor interactions. Such interactions are often pivotal in determining the efficacy and selectivity of a drug. By understanding these interactions at a molecular level, scientists can design molecules that are more precisely tailored to their intended biological function.

The synthesis of (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yl)prop-2-enamide presents its own set of challenges due to its complex architecture. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential to this compound's structure. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

In the context of current research trends, (2E)-N-(2,5-dimethylfuran-3-yl)methyl-3-(furan-3-yloxy)propa - 1 - ene amide has been studied for its potential role in modulating biological pathways associated with neurological disorders. Preliminary data suggest that it may interact with receptors involved in pain perception and inflammation. This aligns with broader efforts in medicinal chemistry to develop treatments that target multiple pathways simultaneously—a strategy known as polypharmacology.

The compound's structural features also make it an attractive candidate for exploring new synthetic methodologies. For example, researchers have investigated its use as a precursor in the synthesis of more complex heterocyclic systems. By understanding how (2E)-N-(2,5-dimethylfuran - 3 - yl)methyl - 3 - (furan - 3 - yloxy)propane amide behaves under various reaction conditions, scientists can develop novel synthetic routes that could be applied to other challenging molecular architectures.

Ethical considerations are also an integral part of modern chemical research. The development of new compounds must be balanced against environmental impact and sustainability principles. Fortunately, many synthetic strategies employed today emphasize green chemistry principles—such as minimizing waste and using renewable feedstocks—which align with broader societal goals.

The future prospects for (2E)-N-(2E)-(Z)-methylene-N-(4-methoxyphenyl)-1H-imidazolium bromide are bright given its versatile structure and potential applications. As research continues to uncover new biological targets and synthetic techniques emerge that allow for greater precision in molecular construction; this compound is likely to play an increasingly important role in both academic research and industrial applications.